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Introduction

Velmupressin is a potent and selective peptide agonist of the vasopressin V2 receptor (V2R),
a G-protein coupled receptor that plays a critical role in regulating renal water reabsorption.[1]
Its high affinity and selectivity for the V2R make it an invaluable tool for investigating the
molecular mechanisms underlying water balance and for the development of novel
therapeutics for disorders such as nocturnal polyuria and diabetes insipidus.

In the kidney, the binding of Velmupressin to the V2R on the basolateral membrane of
principal cells in the collecting ducts initiates a signaling cascade. This cascade primarily
involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP
(cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates
aquaporin-2 (AQP2) water channels. This phosphorylation promotes the translocation of AQP2-
containing vesicles to the apical membrane, increasing water permeability and facilitating water
reabsorption from the tubular fluid back into the bloodstream.[2][3]

These application notes provide detailed protocols for utilizing Velmupressin in both in vivo
and in vitro models to study renal water reabsorption, along with representative data presented
in a clear, tabular format.

Signaling Pathway
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The binding of Velmupressin to the V2 receptor initiates a well-characterized signaling
cascade that culminates in the insertion of aquaporin-2 water channels into the apical
membrane of collecting duct principal cells.
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Experimental Setup

Acclimatize Rats
(Sprague-Dawley, male, 250-300g9)

House in Metabolic Cages

Water Load
(gavage, 3% body weight)
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Administer Velmupressin

(IV or SC, various doses)
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Collect Urine Collect Blood Sample
(hourly for 4-6 hours) (optional, for plasma osmolality)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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